Cas no 4458-69-9 (1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester)

1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester structure
4458-69-9 structure
Product Name:1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester
CAS No:4458-69-9
MF:C11H14BrNO4
MW:304.137162685394
CID:333097
PubChem ID:226739
Update Time:2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester
    • diethyl 5-bromo-3-methyl-1H-pyrrole-2,4-dicarboxylate
    • 5-Brom-3-methyl-pyrrol-2,4-dicarbonsaeure-diaethylester
    • 5-Brom-3-methyl-pyrrol-2,4-dicarbonsaeure-diethylester
    • 5-bromo-3-methyl-pyrrole-2,4-dicarboxylic acid diethyl ester
    • diethyl 5-bromo-3-methylpyrrole-2,4-dicarboxylate
    • NSC-17462
    • DTXSID50280572
    • NSC-121775
    • NSC121775
    • NSC17462
    • 4458-69-9
    • Inchi: 1S/C11H14BrNO4/c1-4-16-10(14)7-6(3)8(13-9(7)12)11(15)17-5-2/h13H,4-5H2,1-3H3
    • InChI Key: HZOLBIKWGVUBGF-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OCC)C(C)=C(C(=O)OCC)N1

Computed Properties

  • Exact Mass: 303.01100
  • Monoisotopic Mass: 303.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • Density: 1.455
  • Boiling Point: 405.5°C at 760 mmHg
  • Flash Point: 199.1°C
  • Refractive Index: 1.544
  • PSA: 68.39000
  • LogP: 2.43900
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